Cas no 1261234-12-1 (4-[(4-Chloro-5-Methyl-pyriMidin-2-yl)-Methyl-aMino]-piperidine-1-carboxylic acid tert-butyl este)

4-[(4-Chloro-5-Methyl-pyrimidin-2-yl)-Methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is a versatile intermediate in organic synthesis, particularly in the development of pharmaceutical compounds. Its key structural features include a pyrimidine ring with chloro and methyl substituents, coupled with a piperidine moiety protected by a tert-butyl ester group. This configuration enhances stability and facilitates selective functionalization, making it valuable for medicinal chemistry applications. The tert-butyl ester group offers convenient deprotection under mild conditions, enabling further derivatization. The compound’s well-defined reactivity and purity profile ensure reproducibility in complex synthetic pathways. Its utility lies in enabling efficient access to biologically active molecules, particularly in kinase inhibitor research and other therapeutic areas.
4-[(4-Chloro-5-Methyl-pyriMidin-2-yl)-Methyl-aMino]-piperidine-1-carboxylic acid tert-butyl este structure
1261234-12-1 structure
Product Name:4-[(4-Chloro-5-Methyl-pyriMidin-2-yl)-Methyl-aMino]-piperidine-1-carboxylic acid tert-butyl este
CAS No:1261234-12-1
MF:C16H25ClN4O2
MW:340.848302602768
CID:4565643
Update Time:2025-10-29

4-[(4-Chloro-5-Methyl-pyriMidin-2-yl)-Methyl-aMino]-piperidine-1-carboxylic acid tert-butyl este Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-Chloro-5-Methyl-pyriMidin-2-yl)-Methyl-aMino]-piperidine-1-carboxylic acid tert-butyl este
    • Inchi: 1S/C16H25ClN4O2/c1-11-10-18-14(19-13(11)17)20(5)12-6-8-21(9-7-12)15(22)23-16(2,3)4/h10,12H,6-9H2,1-5H3
    • InChI Key: HHKPIVLCTWODLJ-UHFFFAOYSA-N
    • SMILES: N1=C(Cl)C(C)=CN=C1N(C)C1CCN(CC1)C(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5

4-[(4-Chloro-5-Methyl-pyriMidin-2-yl)-Methyl-aMino]-piperidine-1-carboxylic acid tert-butyl este Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
089889-500mg
4-[(4-Chloro-5-methyl-pyrimidin-2-yl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl este
1261234-12-1
500mg
£320.00 2022-03-01

4-[(4-Chloro-5-Methyl-pyriMidin-2-yl)-Methyl-aMino]-piperidine-1-carboxylic acid tert-butyl este Related Literature

Additional information on 4-[(4-Chloro-5-Methyl-pyriMidin-2-yl)-Methyl-aMino]-piperidine-1-carboxylic acid tert-butyl este

Recent Advances in the Study of 4-[(4-Chloro-5-Methyl-pyrimidin-2-yl)-Methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1261234-12-1)

The compound 4-[(4-Chloro-5-Methyl-pyrimidin-2-yl)-Methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1261234-12-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological relevance.

Recent studies have highlighted the importance of this piperidine derivative as a versatile building block in drug discovery. The tert-butyl ester group provides excellent protection for the carboxylic acid functionality during synthetic transformations, while the chloro-methyl-pyrimidine moiety offers multiple sites for further functionalization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of kinase inhibitors targeting various cancer pathways.

The compound's molecular structure has been extensively characterized through advanced analytical techniques. Nuclear magnetic resonance (NMR) studies confirm the stability of the tert-butyl ester group under physiological conditions, while mass spectrometry data (m/z 340.1 [M+H]+) matches the expected molecular weight. X-ray crystallography studies have revealed interesting conformational properties of the piperidine ring, which may influence its binding to biological targets.

In terms of synthetic applications, recent optimization of the preparation route has significantly improved the yield and purity of this intermediate. A 2024 patent application describes a novel catalytic system that achieves >90% yield with excellent enantiomeric purity, addressing previous challenges in large-scale production. This advancement is particularly relevant for pharmaceutical companies developing next-generation small molecule therapeutics.

Biological evaluations have shown promising results for derivatives synthesized from this intermediate. Several research groups have reported potent activity against protein kinases when this scaffold is incorporated into more complex molecules. Notably, a series of compounds derived from 1261234-12-1 exhibited nanomolar inhibition of CDK4/6 in recent preclinical studies, suggesting potential applications in breast cancer treatment.

The safety profile of this compound has also been investigated in recent toxicology studies. Acute toxicity tests in animal models indicate favorable parameters, with an LD50 > 500 mg/kg in rodents. These findings support its continued use as a pharmaceutical intermediate, though researchers emphasize the need for proper handling due to the reactive chloro substituent.

Looking forward, the scientific community anticipates expanded applications of this versatile intermediate. Current research directions include exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms. The unique structural features of 4-[(4-Chloro-5-Methyl-pyrimidin-2-yl)-Methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester make it particularly suitable for these emerging therapeutic modalities.

In conclusion, the compound 1261234-12-1 continues to demonstrate significant value in medicinal chemistry research. Its well-characterized properties, improved synthetic accessibility, and demonstrated biological relevance position it as an important tool for drug discovery efforts. Future studies will likely explore additional therapeutic areas and further optimize its synthetic utility.

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